1-(5-Methyl-1,2-oxazol-3-yl)ethane-1,2-diol

• Molecular Formula: C6H9NO3
• Molecular Weight: 143.14 g/mol
• IUPAC Name: 1-(5-methyl-1,2-oxazol-3-yl)ethane-1,2-diol
• InChI: InChI=1S/C6H9NO3/c1-4-2-5(7-10-4)6(9)3-8/h2,6,8-9H,3H2,1H3
• InChI Key: TVXJUYVKSXGXON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(CO)O

Description

1-(5-Methyl-1,2-oxazol-3-yl)ethane-1,2-diol is a compound that belongs to the class of oxazoles, which are heterocyclic compounds containing an oxygen and a nitrogen atom in a five-membered ring

Preparation Methods

The synthesis of 1-(5-Methyl-1,2-oxazol-3-yl)ethane-1,2-diol typically involves the reaction of 5-methyl-1,2-oxazole with ethylene glycol under specific conditions. The reaction is usually carried out in the presence of a catalyst, such as an acid or base, to facilitate the formation of the desired product. Industrial production methods may involve the use of more efficient catalysts and optimized reaction conditions to increase yield and purity.

Chemical Reactions Analysis

1-(5-Methyl-1,2-oxazol-3-yl)ethane-1,2-diol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxazole derivatives.

Reduction: Reduction reactions can convert it into different alcohol derivatives.

Substitution: It can undergo substitution reactions where functional groups are replaced with other groups, leading to the formation of new compounds. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(5-Methyl-1,2-oxazol-3-yl)ethane-1,2-diol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in treating various diseases.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(5-Methyl-1,2-oxazol-3-yl)ethane-1,2-diol involves its interaction with specific molecular targets in biological systems. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar compounds to 1-(5-Methyl-1,2-oxazol-3-yl)ethane-1,2-diol include other oxazole derivatives such as:

• 2-(5-Methyl-1,2-oxazol-3-yl)ethanol
• 3-(5-Methyl-1,2-oxazol-3-yl)propane-1,2-diol These compounds share structural similarities but differ in their functional groups and chain lengths, leading to variations in their chemical and biological properties. The uniqueness of this compound lies in its specific arrangement of atoms and functional groups, which confer distinct reactivity and potential applications.